Cas no 81431-45-0 (2-(4-Bromobenzylsulfonyl)acetic acid)

• Product Name: 2-(4-Bromobenzylsulfonyl)acetic acid
• CAS No: 81431-45-0
• MF: C₉H₉BrO₄S
• MW: 293.134361028671
• CID: 2803058
• PubChem ID: 22065316
• Update Time: 2025-04-21

2-(4-Bromobenzylsulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromobenzylsulfonyl)acetic acid
• 4-bromobenzyl sulfonylacetic acid
• 2-[(4-bromophenyl)methanesulfonyl]acetic acid
• 2-((4-bromophenyl)methanesulfonyl)acetic acid
• BP-11567
• EN300-40116
• 4-bromobenzylsulfonyl acetic acid
• VMYFZBLZKJJKLR-UHFFFAOYSA-N
• [(4-Bromophenyl)methanesulfonyl]acetic acid
• AB01003222-01
• GDA43145
• CS-0248528
• DTXSID10622232
• AKOS000173656
• 2-((4-Bromobenzyl)sulfonyl)acetic acid
• SCHEMBL2337040
• 81431-45-0
• 2-((4-Bromobenzyl)sulfonyl)aceticacid
• G19760
• 959-798-2
• [(4-bromobenzyl)sulfonyl]acetic acid
• Z295402480
• Acetic acid, [[(4-bromophenyl)methyl]sulfonyl]-

• Inchi： 1S/C9H9BrO4S/c10-8-3-1-7(2-4-8)5-15(13,14)6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： VMYFZBLZKJJKLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 291.94049Da
• Monoisotopic Mass: 291.94049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes